Cas no 64172-33-4 ([1,2,4]Triazolo[1,5-b]isoquinoline, 2-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-b]isoquinoline, 2-methyl-
• CAS No: 64172-33-4
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 1671411
• Update Time: 2024-09-03

[1,2,4]Triazolo[1,5-b]isoquinoline, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-b]isoquinoline, 2-methyl-

• Inchi： 1S/C11H9N3/c1-8-12-11-6-9-4-2-3-5-10(9)7-14(11)13-8/h2-7H,1H3
• InChI Key： MXOUIYWSTQIGKE-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC2=NC(C)=NN12

Computed Properties

• Exact Mass: 183.07977

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 182-183 °C
• PSA: 30.19
• pka: 3.47±0.30(Predicted)